1-(1-hydroxy-3,11-diphenyl-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl)ethanone
CAS No.:
Cat. No.: VC14620734
Molecular Formula: C27H24N2O2
Molecular Weight: 408.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C27H24N2O2 |
|---|---|
| Molecular Weight | 408.5 g/mol |
| IUPAC Name | 5-acetyl-6,9-diphenyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one |
| Standard InChI | InChI=1S/C27H24N2O2/c1-18(30)29-24-15-9-8-14-22(24)28-23-16-21(19-10-4-2-5-11-19)17-25(31)26(23)27(29)20-12-6-3-7-13-20/h2-15,21,27-28H,16-17H2,1H3 |
| Standard InChI Key | JBHBVPKOVZUIHF-UHFFFAOYSA-N |
| Canonical SMILES | CC(=O)N1C(C2=C(CC(CC2=O)C3=CC=CC=C3)NC4=CC=CC=C41)C5=CC=CC=C5 |
Introduction
Synthesis
The synthesis of such compounds typically involves multi-step organic reactions. Common synthetic pathways include starting from substituted phenyl compounds and utilizing various coupling reactions to build the dibenzo diazepine framework. The introduction of hydroxyl and phenyl groups can be achieved through targeted reactions.
Biological Activities of Related Compounds
Dibenzo diazepines exhibit a variety of biological activities, including:
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Antidepressant and Antimicrobial Properties: Some dibenzo diazepines have shown potential as antidepressants and antimicrobials .
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Analgesic and Anti-Inflammatory Activities: These compounds can also act as analgesics and anti-inflammatories .
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Antitumor Properties: Certain dibenzo diazepines have been investigated for their antitumor activities .
Potential Applications
While specific data on 1-(1-hydroxy-3,11-diphenyl-2,3,4,11-tetrahydro-10H-dibenzo[b,e] diazepin-10-yl)ethanone is not available, related compounds suggest potential applications in:
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Pharmaceuticals: As intermediates or active compounds in drug development.
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Biological Research: Studying interactions with biological targets to understand potential therapeutic effects.
Data Table: Comparison of Related Compounds
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